5-Nitro-1-propylpyrimidine-2,4-dione

• IUPAC Name: 5-nitro-1-propylpyrimidine-2,4-dione
• InChI: InChI=1S/C7H9N3O4/c1-2-3-9-4-5(10(13)14)6(11)8-7(9)12/h4H,2-3H2,1H3,(H,8,11,12)
• InChI Key: DJQYDKPJTQVLCV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)NC1=O)[N+](=O)[O-]
• Molecular Formula: C7H9N3O4
• Molecular Weight: 199.16 g/mol

Description

5-Nitro-1-propylpyrimidine-2,4-dione is a nitro-substituted pyrimidine derivative featuring a 2,4-dione core. Pyrimidine-2,4-dione derivatives are known for their roles in drug design due to their ability to interact with biological targets via hydrogen bonding and π-stacking, influenced by the electron-withdrawing nitro group and alkyl substituents .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The 2,4-dione moiety is a common feature among analogs, but heterocyclic core variations significantly alter properties:

Compound	Core Structure	Substituents	Key Functional Groups	Biological Activity	Source/Origin
5-Nitro-1-propylpyrimidine-2,4-dione	Pyrimidine	C5-NO₂, N1-propyl	Nitro, alkyl, dione	Hypothesized antimicrobial	Synthetic (inferred)
PPDHMP	Pyrrolo(1,2-a)pyrazine	C3-(2-methyl-propyl)	Alkyl, dione	Antibacterial (e.g., P. aeruginosa)	Bacillus tequilensis
IM-7	Imidazolidine	C3-phenyl, C5-(4-isopropylphenyl)	Aryl, dione	Cardiovascular effects in rats	Strecker synthesis
Thiazolidine-2,4-dione	Thiazolidine	Variable (e.g., C5-aryl)	Thioamide, dione	Antidiabetic (inferred)	Catalyzed synthesis

Key Observations :

• Substituent Effects : The nitro group in the target compound may increase electrophilicity, favoring interactions with nucleophilic biological targets (e.g., enzyme active sites). In contrast, IM-7’s bulky isopropylphenyl group enhances lipid solubility, influencing blood-brain barrier penetration .

Comparison Highlights :

• Microbial vs. Chemical Synthesis : PPDHMP is isolated from bacterial cultures, favoring scalability for natural product extraction, whereas IM-7’s Strecker synthesis allows precise functionalization .
• Catalysis : Thiazolidine derivatives utilize sodium acetate to deprotonate active methylene groups, contrasting with the nitro group’s demand for electrophilic conditions in pyrimidine derivatives .

Critical Analysis :

• Electrophilic Reactivity : The nitro group in pyrimidine derivatives may confer cytotoxicity via free radical generation, differing from IM-7’s aryl-mediated receptor effects .